Cas no 1207030-76-9 (N-(4-chlorophenyl)-2-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide)

• Product Name: N-(4-chlorophenyl)-2-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide
• CAS No: 1207030-76-9
• MF: C₂₁H₁₈ClN₃O₃S₂
• MW: 459.96892118454
• CID: 5394297
• Update Time: 2025-10-31

N-(4-chlorophenyl)-2-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorophenyl)-2-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-3-thiophenesulfonamide
• N-(4-chlorophenyl)-2-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide

• Inchi： 1S/C21H18ClN3O3S2/c1-3-14-4-6-15(7-5-14)20-23-21(28-24-20)19-18(12-13-29-19)30(26,27)25(2)17-10-8-16(22)9-11-17/h4-13H,3H2,1-2H3
• InChI Key： DMGAQYWVEAFQFY-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=C(CC)C=C3)N=2)SC=CC=1S(N(C1=CC=C(Cl)C=C1)C)(=O)=O

Experimental Properties

• Density: 1.389±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 637.5±65.0 °C(Predicted)
• pka: -3.43±0.37(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-(4-chlorophenyl)-2-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide

N-(4-chlorophenyl)-2-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide: A Comprehensive Overview

The compound with CAS No 1207030-76-9, known as N-(4-chlorophenyl)-2-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

The molecular structure of this compound is characterized by a thiophene ring system, which serves as the central scaffold. Attached to this thiophene ring is a sulfonamide group, which plays a crucial role in modulating the compound's pharmacokinetic properties and bioavailability. The presence of a 1,2,4-oxadiazole ring further enhances the molecule's stability and reactivity, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the importance of sulfonamide-containing compounds in the development of kinase inhibitors and other therapeutic agents. The sulfonamide group in this compound has been shown to exhibit strong binding affinity towards various protein targets, making it a valuable component in drug design. Additionally, the chlorine substituent on the phenyl ring contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and achieving optimal drug delivery.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of a 4-ethylphenyl group into the oxadiazole ring is achieved through a series of coupling reactions, ensuring high yields and excellent purity. Researchers have also explored alternative synthetic pathways to optimize the production process and reduce costs, making this compound more accessible for large-scale applications.

In terms of applications, this compound has shown remarkable potential in the field of biomedical research. Its ability to inhibit specific enzymes involved in inflammatory pathways makes it a promising candidate for anti-inflammatory therapies. Furthermore, the compound's unique electronic properties have been leveraged in the development of advanced materials for optoelectronic devices.

The latest research on this compound has focused on its role as a building block for constructing more complex molecular architectures. By incorporating additional functional groups or modifying existing ones, scientists aim to enhance its bioactivity and selectivity towards specific targets. For instance, recent studies have demonstrated that introducing a fluorine atom into the molecule can significantly improve its metabolic stability without compromising its therapeutic efficacy.

In conclusion, N-(4-chlorophenyl)-2-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and versatile functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and material science.